![molecular formula C12H20N2O2 B6145208 [(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine CAS No. 1339183-59-3](/img/no-structure.png)
[(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine
Overview
Description
This compound, also known as [(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine, is a chemical with the molecular formula C12H20N2O2 . It is related to other compounds that incorporate an oxazole ring, a five-membered heterocyclic moiety commonly found in various bioactive natural products and pharmaceuticals.
Molecular Structure Analysis
The molecular structure of this compound has been examined using 1H and 13C NMR and two-dimensional NMR spectroscopy of COSY (1H-1H), HMQC (1H-13C) and HMBC (1H-13C) . As a result, the homo- and heteronuclear spin-spin couplings have been established .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine' involves the reaction of 3,5-dimethyl-4-bromomethyl-1,2-oxazole with 4-(aminomethyl)tetrahydrofuran.", "Starting Materials": [ "3,5-dimethyl-4-bromomethyl-1,2-oxazole", "4-(aminomethyl)tetrahydrofuran" ], "Reaction": [ "The 3,5-dimethyl-4-bromomethyl-1,2-oxazole is reacted with sodium hydride in dimethylformamide to form the corresponding sodium salt.", "The sodium salt is then reacted with 4-(aminomethyl)tetrahydrofuran in the presence of palladium acetate and triphenylphosphine to form the desired compound '[(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine'." ] } | |
CAS RN |
1339183-59-3 |
Product Name |
[(3,5-dimethyl-1,2-oxazol-4-yl)methyl][(oxan-4-yl)methyl]amine |
Molecular Formula |
C12H20N2O2 |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
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